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Compound of Interest

Compound Name: Ethyl 3-ethoxypropionate

Cat. No.: B042834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl 3-ethoxypropionate (EEP), a versatile ether ester solvent, is gaining prominence in

various scientific and industrial applications, including in specialized roles within drug

formulation and development. Its unique combination of a slow evaporation rate, good solvency

for a wide range of polymers, and a favorable safety profile makes it a subject of interest. This

technical guide provides an in-depth overview of the core physical properties of Ethyl 3-
ethoxypropionate, complete with experimental methodologies and structured data for ease of

reference.

Core Physical and Chemical Properties
Ethyl 3-ethoxypropionate is a clear, colorless liquid characterized by a mild, ester-like odor.[1]

Its fundamental identifiers and properties are summarized below.

Property Value Reference(s)

CAS Number 763-69-9 [1]

Molecular Formula C₇H₁₄O₃ [1]

Molecular Weight 146.18 g/mol [1]

Appearance Clear, colorless liquid [1]

Odor Mild, ester-like [1]
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Quantitative Physical Properties
The following tables provide detailed quantitative data on the key physical properties of Ethyl
3-ethoxypropionate, crucial for modeling, formulation, and process design.

Thermal Properties
Property Value Reference(s)

Boiling Point 165-172 °C (329-342 °F) [2]

Melting Point -75 °C (-103 °F)

Flash Point 58.8 °C (138 °F) (Closed Cup) [3]

Autoignition Temperature 377 °C (711 °F) [2]

Optical and Physical Properties
Property

Value (at specified
temperature)

Reference(s)

Density 0.948 - 0.952 g/cm³ at 20 °C [4]

Refractive Index 1.4074 at 20 °C [2]

Viscosity 1.3 mPa·s at 25 °C [3]

Surface Tension 27.0 dynes/cm at 23 °C [2]

Vapor Pressure 1.5 mmHg at 25 °C [5]

Vapor Density 5.03 (Air = 1) [5]

Solubility Profile
Ethyl 3-ethoxypropionate exhibits a distinct solubility profile, being sparingly soluble in water

while showing excellent miscibility with a wide range of organic solvents. This characteristic is

pivotal in its application as a solvent in complex formulations.
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Solvent Solubility Reference(s)

Water 54.1 g/L at 20 °C

Alcohol (Ethanol) Soluble [4][6]

Acetone Soluble [6]

Toluene Very soluble [7]

Methanol Soluble

Other Organic Solvents
Miscible with many common

organic solvents

Experimental Protocols for Property Determination
The accurate determination of physical properties is paramount for the reliable application of

chemical substances. The following section outlines the standardized methodologies for

measuring the key physical properties of liquid compounds like Ethyl 3-ethoxypropionate.

Generalized Experimental Workflow
The determination of the physical properties of a liquid chemical typically follows a

standardized workflow to ensure accuracy and reproducibility. The following diagram illustrates

a generalized process.
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Sample Preparation

Physical Property Measurement

Data Analysis & Reporting
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Boiling Point (ASTM D1078)

Density (ASTM D4052)

Refractive Index

Viscosity (ASTM D445)

Surface Tension

Flash Point (ASTM D93)

Data Collection Statistical Analysis Reporting

Click to download full resolution via product page

A generalized workflow for the experimental determination of key physical properties of a liquid
chemical.

Detailed Methodologies
Boiling Point Determination (ASTM D1078): This standard test method covers the distillation

range of volatile organic liquids. A sample of the liquid is distilled under prescribed

conditions. The temperature of the vapor is monitored with a calibrated thermometer as the
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liquid boils. The initial boiling point is the temperature at which the first drop of condensate

falls from the condenser, and the distillation range is the temperature difference between the

initial boiling point and the dry point (the temperature at which the last of the liquid

evaporates).

Density Measurement (ASTM D4052): This method utilizes a digital density meter. A small

volume of the liquid is introduced into an oscillating U-tube. The change in the oscillation

frequency of the tube caused by the sample is measured and used to calculate the density of

the liquid. The temperature of the sample is precisely controlled during the measurement.

Refractive Index Measurement: An Abbe refractometer is commonly used for this

measurement. A few drops of the liquid are placed between two prisms. Light is passed

through the sample, and the angle of refraction is measured. The refractive index is read

directly from a calibrated scale. The temperature should be controlled and reported as the

refractive index is temperature-dependent.

Viscosity Determination (ASTM D445): This standard test method measures the kinematic

viscosity of transparent and opaque liquids. It involves measuring the time for a volume of

the liquid to flow under gravity through a calibrated glass capillary viscometer at a known and

closely controlled temperature. The dynamic viscosity can then be calculated by multiplying

the kinematic viscosity by the density of the liquid.

Surface Tension Measurement: The du Noüy ring method or the Wilhelmy plate method are

common techniques. These methods involve measuring the force required to detach a

platinum ring or a plate from the surface of the liquid. The surface tension is then calculated

from this force and the dimensions of the ring or plate.

Flash Point Determination (ASTM D93): This is a standard test method using a Pensky-

Martens closed-cup tester. The sample is heated in a closed cup at a slow, constant rate with

constant stirring. An ignition source is directed into the cup at regular intervals. The flash

point is the lowest temperature at which the application of the ignition source causes the

vapors of the sample to ignite.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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